N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol
• IUPAC Name: N-(4-butan-2-ylphenyl)-1-ethyl-5-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H23N3O/c1-5-12(3)14-7-9-15(10-8-14)19-17(21)16-11-18-20(6-2)13(16)4/h7-12H,5-6H2,1-4H3,(H,19,21)
• InChI Key: FDADSFWDWCYCLY-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)C2=C(N(N=C2)CC)C

Description

N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide, also known as S-Et-AM, is a synthetic compound that has been studied for its potential use in scientific research. It belongs to the class of pyrazole carboxamides and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide is not fully understood. However, it is believed to act as a positive allosteric modulator of the GABA-A receptor. This leads to an increase in the inhibitory neurotransmitter GABA, which can result in anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which can lead to a reduction in anxiety and depression. N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide has also been found to have anti-inflammatory effects, which may be beneficial in the treatment of certain conditions such as neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide is its potential as a research tool in the field of neuroscience. Its anxiolytic and antidepressant effects make it a promising candidate for the study of anxiety and depression. However, one of the limitations of N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for the study of N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide. One area of research is in the development of new drugs based on the structure of N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide. Another area of research is in the study of the potential therapeutic uses of N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide in the treatment of various conditions such as anxiety, depression, and neuropathic pain. Additionally, further research is needed to fully understand the mechanism of action of N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide and its potential impact on the brain and other physiological systems.
In conclusion, N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide is a synthetic compound that has shown promising results in various scientific research applications. Its potential as a research tool in the field of neuroscience and its anxiolytic and antidepressant effects make it a promising candidate for the study of anxiety and depression. Further research is needed to fully understand the mechanism of action of N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide and its potential therapeutic uses.

Synthesis Methods

The synthesis of N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide involves the reaction of 4-sec-butylphenylhydrazine with ethyl acetoacetate, followed by the addition of methyl iodide and then the reaction with 4-cyanobenzoyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide has been studied for its potential use in various scientific research applications. One of the main areas of research is in the field of neuroscience, where it has been shown to have anxiolytic and antidepressant properties. N-(4-sec-butylphenyl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide has also been studied for its potential use in the treatment of neuropathic pain and inflammation.